Cas no 367-78-2 (Benzenamine, 2-fluoro-4,6-dinitro-)

• Product Name: Benzenamine, 2-fluoro-4,6-dinitro-
• CAS No: 367-78-2
• Molecular Formula: C₆H₄N₃O₄F
• Molecular Weight: 201.11206
• CID: 1479804
• PubChem ID: 15379449

Benzenamine, 2-fluoro-4,6-dinitro- Properties

Names and Identifiers

• Benzenamine, 2-fluoro-4,6-dinitro-
• 2-fluoro-4,6-dinitroaniline
• SCHEMBL9751253
• BS-52721
• D81604
• MFCD00624257
• DTXSID60572192
• 367-78-2

• InChIKey： RKDWBNIFALNXQD-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4FN3O4/c7-4-1-3(9(11)12)2-5(6(4)8)10(13)14/h1-2H,8H2
• SMILES： C1=C(C=C(C(=C1[N+](=O)[O-])N)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.01862
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 201.01858378g/mol
• Heavy Atom Count: 14
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines